Cas no 5341-14-0 ([1,1'-Biphenyl]-4-methanol,a,a-bis([1,1'-biphenyl]-4-yl)-)

• Product Name: [1,1'-Biphenyl]-4-methanol,a,a-bis([1,1'-biphenyl]-4-yl)-
• CAS No: 5341-14-0
• MF: C₃₇H₂₈O
• MW: 488.617630004883
• CID: 368207
• PubChem ID: 219999
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-methanol,a,a-bis([1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-methanol,a,a-bis([1,1'-biphenyl]-4-yl)-
• TRIS(4-BIPHENYL)-METHANOL
• TRIS-BIPHENYL-4-YL-METHANOL
• 4.4'.4''-Triphenyl-triphenylcarbinol
• AC1L57YF
• AC1Q7769
• AR-1L7082
• CTK4J7937
• Hydroxy-tris-(biphenylyl-(4))-methan
• NSC2053
• tribiphenyl-4-ylmethanol
• Tri-p-xenyl-carbinol
• TRIS(4-BIPHENYLYL)METHANOL
• Tris-< biphenylyl-(4)> -carbinol
• Tris-diphenylyl-carbinol
• Tris-p-diphenylyl-carbinol
• AKOS024399206
• NCI60_001727
• DTXSID80277379
• NSC-2053
• [1,1'-Biphenyl]-4-methanol, .alpha.,.alpha.-di[1,1'-biphenyl]-4-yl-
• CHEMBL1981549
• 5341-14-0
• tris(4-phenylphenyl)methanol

• MDL： MFCD00183448
• Inchi： 1S/C37H28O/c38-37(34-22-16-31(17-23-34)28-10-4-1-5-11-28,35-24-18-32(19-25-35)29-12-6-2-7-13-29)36-26-20-33(21-27-36)30-14-8-3-9-15-30/h1-27,38H
• InChI Key： FURWFDHTIUIMDC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C2C=CC=CC=2)=CC=1)(C1C=CC(C2C=CC=CC=2)=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 488.21414
• Monoisotopic Mass: 488.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 8.97180